Cas no 134250-15-0 (β-D-Glucopyranosiduronic acid, (3β,20β)-29-hydroxy-11-oxoolean-12-en-3-yl 2-O-β-D-glucopyranuronosyl-)

β-D-Glucopyranosiduronic acid, (3β,20β)-29-hydroxy-11-oxoolean-12-en-3-yl 2-O-β-D-glucopyranuronosyl- structure
134250-15-0 structure
Product Name:β-D-Glucopyranosiduronic acid, (3β,20β)-29-hydroxy-11-oxoolean-12-en-3-yl 2-O-β-D-glucopyranuronosyl-
CAS No:134250-15-0
MF:C42H64O15
MW:808.948575019836
CID:1235233
PubChem ID:452866
Update Time:2024-03-01

β-D-Glucopyranosiduronic acid, (3β,20β)-29-hydroxy-11-oxoolean-12-en-3-yl 2-O-β-D-glucopyranuronosyl- Chemical and Physical Properties

Names and Identifiers

    • (3beta)-30-hydroxy-11-oxoolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid
    • β-D-Glucopyranosiduronic acid, (3β,20β)-29-hydroxy-11-oxoolean-12-en-3-yl 2-O-β-D-glucopyranuronosyl-
    • Inchi: 1S/C42H64O15/c1-37(2)22-8-11-42(7)32(21(44)16-19-20-17-38(3,18-43)12-13-39(20,4)14-15-41(19,42)6)40(22,5)10-9-23(37)54-36-31(27(48)26(47)30(56-36)34(52)53)57-35-28(49)24(45)25(46)29(55-35)33(50)51/h16,20,22-32,35-36,43,45-49H,8-15,17-18H2,1-7H3,(H,50,51)(H,52,53)/t20-,22-,23-,24-,25-,26-,27-,28+,29-,30-,31+,32+,35-,36-,38-,39+,40-,41+,42+/m0/s1
    • InChI Key: QZQBDAOUQQTONF-MIUWDCFGSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)CC[C@](C)(CO)C[C@H]5C4=CC([C@@H]32)=O)C1(C)C

Computed Properties

  • Exact Mass: 808.425
  • Monoisotopic Mass: 808.425
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 7
  • Complexity: 1650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 250Ų

Experimental Properties

  • Density: 1.4
  • Boiling Point: 943.3°C at 760 mmHg
  • Flash Point: 279.1°C
  • Refractive Index: 1.615
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